Cas no 1105195-72-9 (1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine)

• Product Name: 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
• CAS No: 1105195-72-9
• MF: C₁₃H₁₂F₂N₂
• MW: 234.244589805603
• MDL: MFCD11986806
• CID: 4680197
• PubChem ID: 44116791
• Update Time: 2025-06-20

1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine

• MDL： MFCD11986806
• Inchi： 1S/C13H12F2N2/c14-10-4-3-9(8-11(10)15)13-12-2-1-6-17(12)7-5-16-13/h1-4,6,8,13,16H,5,7H2
• InChI Key： MFICLFNZXYXVGW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C2=CC=CN2CCN1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Topological Polar Surface Area: 17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine

Introduction to 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 1105195-72-9)

1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine, a compound with the CAS number 1105195-72-9, is a novel heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This compound belongs to the class of pyrrolopyrazines and is characterized by its 3,4-difluorophenyl substituent. The presence of fluorine atoms in the phenyl ring imparts distinct properties that make it a valuable candidate for various applications in medicinal chemistry and pharmaceutical research.

The chemical structure of 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine consists of a fused pyrrole and pyrazine ring system with a 3,4-difluorophenyl group attached to the nitrogen atom of the pyrrole ring. This arrangement provides a rigid and planar structure that can interact with biological targets in specific ways. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug design and development.

Recent studies have explored the potential therapeutic applications of 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases and proteases that play key roles in cancer progression and inflammatory diseases. This makes it a promising lead compound for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine has also been investigated for its potential as an antiviral agent. Studies have demonstrated its ability to inhibit the replication of several viruses by interfering with viral entry or replication processes. This broad-spectrum antiviral activity suggests that it could be further developed into a therapeutic option for treating viral infections.

The pharmacokinetic properties of 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine have been evaluated in preclinical studies. These studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. It also demonstrates low toxicity and high selectivity towards target enzymes or viral proteins. These properties make it an attractive candidate for further clinical development.

In terms of synthetic methods, several approaches have been reported for the preparation of 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine. One common method involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the 3,4-difluorophenyl substituent. These synthetic routes are designed to be scalable and cost-effective for large-scale production.

The structural features of 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine have also been studied using various spectroscopic techniques such as NMR and X-ray crystallography. These analyses provide detailed insights into the molecular conformation and electronic properties of the compound. Understanding these properties is essential for optimizing its biological activity and developing more effective derivatives.

In conclusion, 1-(3,4-difluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 1105195-72-9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique chemical structure and functional groups make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional applications and improve our understanding of its mechanisms of action.